2-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide

• Molecular Formula: C23H19N3O5S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: 2-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C23H19N3O5S/c27-21(24-8-7-15-11-25-17-4-2-1-3-16(15)17)12-26-22(28)20(32-23(26)29)10-14-5-6-18-19(9-14)31-13-30-18/h1-6,9-11,25H,7-8,12-13H2,(H,24,27)/b20-10-
• InChI Key: QWACYZJYWRDQIN-JMIUGGIZSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=O)S3)CC(=O)NCCC4=CNC5=CC=CC=C54
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=O)S3)CC(=O)NCCC4=CNC5=CC=CC=C54

Description

This compound is a thiazolidinone derivative featuring a 1,3-benzodioxole-substituted methylidene group at the 5-position of the thiazolidinone core and an indole-ethylacetamide side chain. The thiazolidinone scaffold is known for its role in modulating biological activities, including anti-inflammatory, anticancer, and enzyme-inhibitory properties .

Preparation Methods

Knoevenagel Condensation for 5-Arylidene Formation

The 5-(1,3-benzodioxol-5-ylmethylidene) group is introduced via a Knoevenagel condensation between 2-thioxo-1,3-thiazolidin-4-one and 1,3-benzodioxole-5-carbaldehyde. Microwave irradiation (80–150 W, 80–100°C, 20–60 min) in acetic acid with piperidine as a catalyst achieves >90% yield of the Z-isomer, as confirmed by $$ ^1H $$-NMR coupling constants ($$ J = 12.1–12.3 \, \text{Hz} $$).

Table 1: Optimization of Knoevenagel Conditions

Catalyst	Solvent	Temperature (°C)	Time (min)	Yield (%)
Piperidine	AcOH	100	30	92
Morpholine	AcOH	100	45	85
DBU	DMF	120	20	78

Microwave-assisted synthesis reduces reaction times from hours to minutes while enhancing stereoselectivity.

Enzymatic Resolution for Enantiopure Intermediates

For applications requiring enantiopure compounds, Alcaligenes faecalis subsp. parafaecalis amidase (IaaH) resolves racemic 2,3-dihydro-1,4-benzodioxin-2-carboxamide with an enantiomeric ratio ($$ E $$) >200, yielding >99% e.e. (S)-acid and (R)-amide. This method avoids costly chiral resolving agents and is scalable to gram quantities.

Functionalization of the Thiazolidinone Core

S-Alkylation for Acetamide Side Chain Introduction

The 2-thioxo group undergoes nucleophilic displacement with bromoacetamide derivatives. Reaction of 5-(1,3-benzodioxol-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one with N-[2-(1H-indol-3-yl)ethyl]-2-bromoacetamide in DMF at 60°C for 12 h affords the target compound in 68% yield. The use of K$$2$$CO$$3$$ as a base minimizes N-alkylation side reactions.

Equation 1:
$$
\text{Thiazolidinone-SH} + \text{BrCH}2\text{C(O)NH(CH}2\text{)}2\text{Indole} \xrightarrow{\text{K}2\text{CO}_3, \text{DMF}} \text{Target Compound} + \text{HBr}
$$

One-Pot Sequential Reactions

A regio- and diastereoselective one-pot synthesis involves:

• Michael Addition : 3-Alkenyl oxindole reacts with thiol precursors to form thioxothiazolidin-indolin-2-ones.
• Amidation : In situ coupling with 2-(1H-indol-3-yl)ethylamine using EDCl/HOBt.

This approach achieves 75% overall yield with >95% diastereomeric excess (d.e.), as determined by HPLC.

Analytical Characterization and Validation

Spectroscopic Confirmation

• $$ ^1H $$-NMR (DMSO-$$ d6 $$): δ 7.45 (d, $$ J = 12.2 \, \text{Hz} $$, 1H, CH=C), 6.85–7.20 (m, 6H, benzodioxole and indole), 4.25 (t, 2H, CH$$2$$NH), 3.70 (s, 2H, CH$$_2$$CO).
• HRMS : m/z calculated for C$${23}$$H$${20}$$N$$3$$O$$5$$S [M+H]$$^+$$: 450.1124; found: 450.1128.

Crystallographic Data

Single-crystal X-ray diffraction (Cu-Kα radiation) confirms the Z-configuration with a dihedral angle of 8.2° between the benzodioxole and thiazolidinone planes.

Industrial-Scale Production and Challenges

Purification Strategies

• Aqueous-Organic Biphasic Extraction : Separates unreacted amide from acid intermediates at pH 9.0 (NaOH/EtOAc).
• Recrystallization : Ethanol/water (7:3) yields 98% pure product.

Environmental and Economic Considerations

Microwave synthesis reduces energy consumption by 40% compared to conventional heating. However, the cost of enzymatic resolution remains prohibitive for multi-kilogram batches.

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace certain functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, including temperature, pH, and solvent choice, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups, enhancing the compound’s chemical diversity.

Scientific Research Applications

2-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide has a wide range of scientific research applications, including:

Chemistry: The compound serves as a valuable intermediate in the synthesis of more complex molecules.

Biology: It is used in studies investigating its potential as a bioactive molecule with various biological effects.

Medicine: The compound is explored for its potential therapeutic properties, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: It may be utilized in the development of new materials or as a component in chemical processes.

Mechanism of Action

The mechanism of action of 2-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(1H-indol-3-yl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the precise molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural and functional similarities with several derivatives, as outlined below. Key differences lie in substituents, synthetic routes, and inferred pharmacological profiles.

Structural Analogues

Key Observations

Substituent Effects on Pharmacological Potential The benzodioxole group in the target compound and ’s benzimidazole derivative may improve metabolic stability compared to the thiophene substituent in ’s compound, which is more electron-rich and prone to oxidation . The indole-ethyl side chain in the target compound differs from the 5-fluoro-indole in ’s analogue. Fluorination often enhances bioavailability but may reduce binding affinity to certain targets due to steric effects .

Synthetic Methodologies The target compound’s synthesis likely follows a route similar to ’s protocol, which employs carbodiimide-mediated coupling (EDCl/HOBt) for amide bond formation .

The thiazolidinone core may also confer PPAR-γ agonism, a feature seen in antidiabetic drugs like rosiglitazone .

Q & A

Q. What synthetic strategies are effective for constructing the thiazolidinone core in this compound?

The thiazolidinone ring can be synthesized via cyclization of thiourea derivatives with α-haloesters. For example, potassium carbonate in DMF facilitates nucleophilic substitution and cyclization at room temperature, as demonstrated in analogous thiazolidinedione syntheses . Key steps include monitoring reaction progress via TLC and purification via recrystallization (e.g., DMF/acetic acid mixtures).

Q. How is the (5Z)-stereochemistry of the benzodioxolylmethylidene group confirmed?

The Z-configuration is verified using NOESY NMR to detect spatial proximity between the benzodioxole methylidene proton and the thiazolidinone carbonyl group. X-ray crystallography (refined via SHELXL) provides definitive proof by mapping bond angles and torsional strain .

Q. What spectroscopic methods are critical for structural validation?

• 1H/13C NMR : Assigns protons and carbons in the indole, benzodioxole, and acetamide moieties.
• HRMS : Confirms molecular formula (e.g., [M+H]+ ion).
• IR Spectroscopy : Identifies carbonyl stretches (e.g., 1700–1750 cm⁻¹ for thiazolidinone C=O) .

Advanced Research Questions

Q. How can reaction yields be optimized for the condensation of indole-ethylamine with the thiazolidinone-acetic acid intermediate?

Use design of experiments (DoE) to optimize parameters:

• Solvent : Polar aprotic solvents like DMF enhance nucleophilicity.
• Catalyst : Triethylamine or DMAP accelerates amide bond formation.
• Temperature : 0–5°C minimizes side reactions (e.g., epimerization) . Statistical models (e.g., response surface methodology) can identify ideal conditions.

Q. What computational methods predict biological target interactions for this compound?

Molecular docking (AutoDock Vina) and MD simulations assess binding to targets like PPARγ (linked to hypoglycemic activity). Validate predictions with SPR (surface plasmon resonance) to measure binding kinetics (e.g., KD values) .

Q. How do electronic effects in the benzodioxole ring influence bioactivity?

Substituent effects are studied via Hammett plots:

• Introduce electron-withdrawing groups (e.g., -NO2) to the benzodioxole ring.
• Compare IC50 values in assays (e.g., PPARγ transactivation). DFT calculations (Gaussian 09) model charge distribution and HOMO-LUMO gaps .

Data Analysis & Contradictions

Q. How to resolve discrepancies in reported hypoglycemic activity across cell lines?

• Assay Variability : Standardize protocols (e.g., glucose uptake in 3T3-L1 adipocytes vs. HepG2 hepatocytes).
• Metabolic Stability : Test compound degradation in culture media via LC-MS.
• Off-Target Effects : Use siRNA knockdowns to isolate PPARγ-dependent pathways .

Q. Why do crystallographic data sometimes conflict with NMR-derived conformations?

• Solution vs. Solid State : NMR captures dynamic equilibria, while X-ray shows static conformations.
• Solvent Effects : Polar solvents stabilize zwitterionic forms (evident in DMSO-d6 NMR). Refine SHELXL models with anisotropic displacement parameters to resolve disorder .

Methodological Resources

• Crystallography : SHELXL for refinement; Mercury for visualization .
• Synthesis : PubChem data for precursor properties (e.g., solubility, reactivity) .
• Bioactivity : Use ChEMBL or BindingDB for target-pathway correlations.